Cas no 1505893-23-1 (3-(pentan-3-yloxy)pyrrolidine)

• Product Name: 3-(pentan-3-yloxy)pyrrolidine
• CAS No: 1505893-23-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6594508
• PubChem ID: 80089226
• Update Time: 2025-10-30

3-(pentan-3-yloxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(pentan-3-yloxy)pyrrolidine
• 3-(1-Ethyl-propoxy)-pyrrolidine
• Pyrrolidine, 3-(1-ethylpropoxy)-
• EN300-1838953
• AKOS018650191
• 1505893-23-1

• Inchi： 1S/C9H19NO/c1-3-8(4-2)11-9-5-6-10-7-9/h8-10H,3-7H2,1-2H3
• InChI Key： VRCFFQQRMBBNTN-UHFFFAOYSA-N
• SMILES： N1CCC(OC(CC)CC)C1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 207.3±33.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Additional information on 3-(pentan-3-yloxy)pyrrolidine

Introduction to 3-(pentan-3-yloxy)pyrrolidine (CAS No. 1505893-23-1)

3-(pentan-3-yloxy)pyrrolidine (CAS No. 1505893-23-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine and pentan-3-yloxy moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(pentan-3-yloxy)pyrrolidine consists of a five-membered pyrrolidine ring substituted with a pentan-3-yloxy group. This structure imparts the molecule with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development. The pyrrolidine ring is known for its ability to form hydrogen bonds and its flexibility, which can enhance the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of 3-(pentan-3-yloxy)pyrrolidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro and in vivo studies have demonstrated that 3-(pentan-3-yloxy)pyrrolidine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(pentan-3-yloxy)pyrrolidine has also been investigated for its potential neuroprotective properties. Studies conducted by researchers at the University of California have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the activation of Nrf2 and the inhibition of caspase cascades.

The pharmacokinetic profile of 3-(pentan-3-yloxy)pyrrolidine has also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preclinical studies have shown that 3-(pentan-3-yloxy)pyrrolidine is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The safety profile of 3-(pentan-3-yloxy)pyrrolidine is another critical aspect that has been evaluated in various studies. Toxicological assessments have demonstrated that this compound does not exhibit significant toxicity at relevant concentrations. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 3-(pentan-3-yloxy)pyrrolidine (CAS No. 1505893-23-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological profile for clinical use.